2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide

• IUPAC Name: 2-[4-[3-(benzenesulfonyl)propanoylamino]but-2-ynoxy]benzamide
• InChI: InChI=1S/C20H20N2O5S/c21-20(24)17-10-4-5-11-18(17)27-14-7-6-13-22-19(23)12-15-28(25,26)16-8-2-1-3-9-16/h1-5,8-11H,12-15H2,(H2,21,24)(H,22,23)
• InChI Key: ZJRXJCLODQEQDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NCC#CCOC2=CC=CC=C2C(=O)N
• Molecular Formula: C20H20N2O5S
• Molecular Weight: 400.4 g/mol
• CAS No.: 1421484-34-5

Description

2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide is a useful research compound. Its molecular formula is C20H20N2O5S and its molecular weight is 400.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide is 400.10929292 g/mol and the complexity rating of the compound is 695. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of biological systems, it is likely that this compound could influence multiple pathways, leading to a variety of downstream effects. More research is needed to fully understand the biochemical pathways affected by this compound.

Pharmacokinetics

These properties are crucial for understanding the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with its targets. The specific environmental factors that influence the action of this compound are currently unknown.

Biological Activity

The compound 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide , identified by its CAS number 1421484-34-5, is a benzenesulfonamide derivative that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including anti-inflammatory, antimicrobial, and antioxidant properties, based on diverse research findings.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{17}\text{H}_{20}\text{N}_2\text{O}_3\text{S}$$

1. Anti-inflammatory Activity

Research indicates that compounds within the benzenesulfonamide class exhibit significant anti-inflammatory properties. In a study evaluating various benzenesulfonamides, it was found that certain derivatives effectively inhibited carrageenan-induced rat paw edema, demonstrating a reduction in inflammation by up to 94.69% at specific time intervals . The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and mediators.

2. Antimicrobial Activity

The antimicrobial efficacy of 2-({4-[3-(benzenesulfonyl)propanamido]but-2-yn-1-yl}oxy)benzamide has been assessed against various pathogens. The minimum inhibitory concentration (MIC) values for selected strains were reported as follows:

Pathogen	MIC (mg/mL)
Escherichia coli	6.72
Staphylococcus aureus	6.63
Pseudomonas aeruginosa	6.67
Salmonella typhi	6.45
Candida albicans	6.63

These findings suggest that the compound exhibits broad-spectrum antimicrobial activity, particularly against Gram-positive and Gram-negative bacteria .

3. Antioxidant Activity

The antioxidant potential of the compound has been evaluated through various assays, demonstrating its ability to scavenge free radicals effectively. In comparative studies, certain derivatives showed comparable activity to Vitamin C, indicating significant antioxidant capabilities .

Case Studies

Several studies have explored the biological activities of related compounds within the benzenesulfonamide class:

• Case Study 1 : A study published in PubMed detailed the synthesis and biological evaluation of new benzenesulfonamide derivatives, highlighting their anti-inflammatory and antimicrobial properties .
• Case Study 2 : Another research effort focused on the structure-activity relationship (SAR) of benzenesulfonamides, revealing that modifications in the sulfonamide moiety significantly influenced biological activity.